Cas no 137278-09-2 (Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-hydroxy-1,3-dimethyl-8-phenyl-)

• Product Name: Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-hydroxy-1,3-dimethyl-8-phenyl-
• CAS No: 137278-09-2
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 165318
• PubChem ID: 54687615
• Update Time: 2025-04-19

Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-hydroxy-1,3-dimethyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione,5-hydroxy-1,3-dimethyl-8-phenyl-
• 1H,8H-Pyrido[2,3-d]pyrimidine-2,4,5-trione, 7-hydroxy-1,3-dimethyl-8-phenyl-
• 5-hydroxy-1,3-dimethyl-8-phenylpyrido[2,3-d]pyrimidine-2,4,7-trione
• Oprea1_048779
• 5-hydroxy-1,3-dimethyl-8-phenylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione
• AKOS005598928
• DTXSID80715807
• CCG-26097
• 7-hydroxy-1,3-dimethyl-8-phenylpyrido[2,3-d]pyrimidine-2,4,5(1H,3H,8H)-trione
• CDSZZWLDYJLTRW-UHFFFAOYSA-N
• AG-664/31886056
• SMR000021287
• CHEMBL1497112
• 137278-09-2
• Oprea1_748694
• AKOS001747963
• MLS000085958
• HMS2324H22

• Inchi： 1S/C15H13N3O4/c1-16-13-12(14(21)17(2)15(16)22)10(19)8-11(20)18(13)9-6-4-3-5-7-9/h3-8,19H,1-2H3
• InChI Key： WUYOIBOBJDOTID-UHFFFAOYSA-N
• SMILES： OC1=CC(N(C2C=CC=CC=2)C2=C1C(N(C)C(N2C)=O)=O)=O

Computed Properties

• Exact Mass: 299.09069
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.16